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Compound of Interest

Compound Name: 2,3,3,4-Tetramethylpentane

Cat. No.: B096541

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-verification of the physicochemical properties of
2,3,3,4-tetramethylpentane, comparing experimentally reported values with the critically
evaluated data from the National Institute of Standards and Technology (NIST) database. This
document is intended to assist researchers, scientists, and professionals in drug development
in accurately utilizing this compound in their work by providing a clear comparison of its key
properties and detailed experimental protocols for their verification.

Data Presentation: Property Comparison

The following table summarizes the key physical and chemical properties of 2,3,3,4-
tetramethylpentane, presenting values from the NIST database alongside data from other
reputable sources for cross-verification.
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NIST Database

Property Other Source Value Reference
Value
Molecular Formula CoH20[1][2][3][41[5] CoH20[6] [L1121[31141[5116]
_ 128.2551 g/mol [1][2]
Molecular Weight 128.26 g/mol [6] [L12113114115]116]

[3]141[5]

) 16747-38-9[1][2][3]1[4]
CAS Registry Number

16747-38-9[6]

[LIE2]B14105]6]L]

[51[7]
Boiling Point 141.5 °C (414.7 K)[6] 141.5 °C|6] [6]
Melting Point -102 °C[8] Not specified [8]

0.755 g/cm?3 at 20°C

Density (293 K[6]

0.755 g/mL[8]

[6](8]

) Not specified in
Refractive Index
search results

1.422[8]

[8]

Experimental Protocols

Detailed methodologies for the experimental determination of the key properties of 2,3,3,4-

tetramethylpentane are provided below. These protocols are based on standard laboratory

practices for volatile organic compounds.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. The capillary method is a common and efficient technique for determining the boiling

point of small quantities of liquid.

Apparatus:

e Thiele tube or oil bath

o Thermometer (calibrated)

o Capillary tube (sealed at one end)

© 2025 BenchChem. All rights reserved.

Tech Support


https://store.astm.org/mnl3-6th-eb.html
https://prime.erpnext.com/files/GuidetoAstmTestMethodsfortheAnalysisofPetroleumProductsandLubricantsSecondEdition.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/10%3A_Refractive_Index
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://store.astm.org/d7833-20.html
https://store.astm.org/mnl3-6th-eb.html
https://prime.erpnext.com/files/GuidetoAstmTestMethodsfortheAnalysisofPetroleumProductsandLubricantsSecondEdition.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/10%3A_Refractive_Index
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://store.astm.org/d7833-20.html
https://store.astm.org/mnl3-6th-eb.html
https://prime.erpnext.com/files/GuidetoAstmTestMethodsfortheAnalysisofPetroleumProductsandLubricantsSecondEdition.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/10%3A_Refractive_Index
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://store.astm.org/d7833-20.html
https://store.astm.org/mnl3-6th-eb.html
https://prime.erpnext.com/files/GuidetoAstmTestMethodsfortheAnalysisofPetroleumProductsandLubricantsSecondEdition.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/10%3A_Refractive_Index
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://store.astm.org/d7833-20.html
https://store.astm.org/mnl3-6th-eb.html
https://prime.erpnext.com/files/GuidetoAstmTestMethodsfortheAnalysisofPetroleumProductsandLubricantsSecondEdition.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/10%3A_Refractive_Index
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://www.agilent.com/en/solutions/energy-chemicals/standard-test-methods-crude-oil-petroleum-products/crude-oil-standard-test-methods
https://store.astm.org/d7833-20.html
https://store.astm.org/mnl3-6th-eb.html
https://prime.erpnext.com/files/GuidetoAstmTestMethodsfortheAnalysisofPetroleumProductsandLubricantsSecondEdition.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/10%3A_Refractive_Index
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://store.astm.org/d7833-20.html
https://www.agilent.com/en/solutions/energy-chemicals/standard-test-methods-crude-oil-petroleum-products/crude-oil-standard-test-methods
https://store.astm.org/d7833-20.html
https://store.astm.org/d7833-20.html
https://store.astm.org/d7833-20.html
https://match.pmf.kg.ac.rs/electronic_versions/Match47/match47_25-52.pdf
https://match.pmf.kg.ac.rs/electronic_versions/Match47/match47_25-52.pdf
https://store.astm.org/d7833-20.html
https://match.pmf.kg.ac.rs/electronic_versions/Match47/match47_25-52.pdf
https://store.astm.org/d7833-20.html
https://match.pmf.kg.ac.rs/electronic_versions/Match47/match47_25-52.pdf
https://match.pmf.kg.ac.rs/electronic_versions/Match47/match47_25-52.pdf
https://match.pmf.kg.ac.rs/electronic_versions/Match47/match47_25-52.pdf
https://www.benchchem.com/product/b096541?utm_src=pdf-body
https://www.benchchem.com/product/b096541?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

e Small test tube

e Heat source (Bunsen burner or heating mantle)

o Sample of 2,3,3,4-tetramethylpentane

Procedure:

e Asmall amount of the 2,3,3,4-tetramethylpentane sample is placed in the small test tube.
e The capillary tube is placed in the test tube with the open end downwards.

e The test tube is attached to the thermometer and immersed in the Thiele tube or oil bath.

e The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge
from the capillary tube.

e The heating is stopped, and the temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.

Determination of Density (Pycnometer Method)

Density is the mass per unit volume of a substance. The pycnometer method is a precise
technique for determining the density of liquids.

Apparatus:

o Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

e Analytical balance

o Water bath with temperature control

e Sample of 2,3,3,4-tetramethylpentane
Procedure:

e The empty, clean, and dry pycnometer is weighed.
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The pycnometer is filled with the 2,3,3,4-tetramethylpentane sample and placed in a
constant temperature water bath until it reaches thermal equilibrium.

The pycnometer is removed from the bath, wiped dry, and weighed again.

The pycnometer is emptied, cleaned, and filled with distilled water, and the process is
repeated to determine the volume of the pycnometer.

The density of the sample is calculated using the formula: Density = (mass of sample) /
(volume of pycnometer).

Determination of Refractive Index (Abbe Refractometer)

The refractive index of a substance is a measure of how much the path of light is bent, or

refracted, when entering the material. It is a characteristic physical property.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Sample of 2,3,3,4-tetramethylpentane

Solvent for cleaning (e.g., acetone or ethanol)

Procedure:

The prisms of the Abbe refractometer are cleaned with a suitable solvent and allowed to dry.
A few drops of the 2,3,3,4-tetramethylpentane sample are placed on the prism.

The prism is closed, and the instrument is adjusted to bring the dividing line between the
light and dark fields into sharp focus.

The refractive index is read from the scale. The temperature should be controlled and
recorded, as the refractive index is temperature-dependent.
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Mandatory Visualization

The following diagram illustrates the logical workflow for the cross-verification of 2,3,3,4-
tetramethylpentane properties.

Data Acquisition

Query NIST Database for Search Other Reputable Sources
2,3,3,4-tetramethylpentane Properties (e.g., PubChem, ChemicalBook)

Data Analysis & Comparison

Compile Property Data into
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i
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Experimental Verification

Y

Select Standard Experimental
Protocols (e.g., ASTM)

'
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Figure 1: Workflow for cross-verification of chemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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